2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95%
Overview
Description
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% (2C4F5HPP) is a chemical compound with a wide range of applications in scientific research. It is a highly purified and concentrated form of the compound, with a purity of 95%. This compound is used in a variety of research applications, including biochemical, physiological, and pharmacological studies. It is also used in laboratory experiments to investigate the effects of various chemicals on living cells.
Mechanism of Action
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% works by binding to specific receptors in the body. These receptors are located in the cell membrane, and they are responsible for transmitting signals from the outside environment to the cell. When 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% binds to these receptors, it triggers a cascade of events that can lead to a variety of effects, depending on the type of receptor that is targeted.
Biochemical and Physiological Effects
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In biochemical studies, it has been found to inhibit the growth of certain bacteria and fungi. It has also been shown to inhibit the activity of certain enzymes, such as those involved in the metabolism of drugs and toxins. In physiological studies, 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% has been found to have anti-inflammatory, anti-bacterial, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is highly purified and concentrated, making it easy to use in experiments. It is also relatively inexpensive, making it an economical choice for research. However, there are some limitations to using 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% in laboratory experiments. It can be difficult to accurately measure the concentration of 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% in a solution, and it can be difficult to ensure that the compound is evenly distributed in a solution.
Future Directions
The potential applications of 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% are vast, and there are many future directions for research. One possibility is to explore its use in the development of new drugs and therapies. Additionally, it could be used to study the effects of various chemicals on the body and to investigate the biochemical mechanisms of action of various compounds. Finally, it could be used to develop new methods for synthesizing compounds and for improving existing synthesis methods.
Synthesis Methods
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% can be synthesized in the laboratory using a variety of methods. One method involves the reaction of 3-fluoro-5-hydroxybenzoic acid with sodium cyanide in aqueous solution. This reaction produces 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% as a white crystalline solid. Other methods for synthesizing 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% include the reaction of 3-fluoro-5-hydroxybenzoic acid with sodium hypochlorite or the reaction of 3-fluoro-5-hydroxybenzaldehyde with potassium cyanide.
Scientific Research Applications
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% is used in a variety of scientific research applications. It is used in biochemical research to study the effects of various chemicals on living cells. It is also used in pharmacological studies to investigate the effects of drugs on the body. Additionally, 2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% is used in physiological research to investigate the effects of various compounds on the body.
properties
IUPAC Name |
5-(3-fluoro-5-hydroxyphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO2/c14-11-4-9(5-12(16)6-11)8-1-2-13(17)10(3-8)7-15/h1-6,16-17H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPKOJFYMYMCRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)F)O)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684702 |
Source
|
| Record name | 3'-Fluoro-4,5'-dihydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-4-(3-fluoro-5-hydroxyphenyl)phenol | |
CAS RN |
1261967-47-8 |
Source
|
| Record name | 3'-Fluoro-4,5'-dihydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
